Cas no 2320377-13-5 (4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 2320377-13-5
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5356515
• Update Time: 2025-05-19

4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[3,4-d]pyridazin-7-one, 1,6-dihydro-4-(1-methylethyl)-
• 4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

• Inchi： 1S/C8H10N4O/c1-4(2)6-5-3-9-10-7(5)8(13)12-11-6/h3-4H,1-2H3,(H,9,10)(H,12,13)
• InChI Key： WDOZERVKZFFGBG-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C(C)C)C2C=NNC1=2

Additional information on 4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

Introduction to 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 2320377-13-5)

4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, identified by its CAS number 2320377-13-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridazine class, a structural motif known for its broad spectrum of biological activities. The presence of a propyl group at the 4-position and the fused pyrazole and pyridazine rings contribute to its unique chemical properties and potential pharmacological effects.

The structure of 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one is characterized by a rigid bicyclic system, which facilitates interactions with biological targets. The pyrazole ring is a well-known scaffold in drug discovery, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The pyridazine moiety further enhances the compound's potential by introducing additional hydrogen bond donors and acceptors, improving its solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic applications. Among these, pyrazolopyridazines have emerged as a promising class of molecules due to their structural versatility and biological activity. Studies have demonstrated that compounds within this class can modulate various enzymatic pathways and receptor interactions, making them valuable candidates for drug development.

One of the most compelling aspects of 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one is its potential as an intermediate in the synthesis of more complex pharmacophores. The compound's reactive sites allow for further functionalization, enabling chemists to tailor its properties for specific biological targets. This flexibility has made it a subject of interest in both academic and industrial research settings.

Recent advancements in computational chemistry have also highlighted the significance of 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one in drug design. Molecular docking studies have shown that this compound can interact with proteins involved in cancer progression and inflammation. These interactions suggest that it may have therapeutic potential in treating diseases such as cancer and autoimmune disorders. Furthermore, virtual screening approaches have identified derivatives of this compound as promising candidates for further optimization.

The synthesis of 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and α-haloketones or α-halocarbonitriles, followed by cyclization steps to form the pyrazole ring. The introduction of the propyl group at the 4-position typically involves nucleophilic substitution reactions or alkylation processes.

In terms of pharmacological activity, preliminary studies on 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one have revealed interesting properties. In vitro assays have shown that this compound can inhibit certain enzymes associated with inflammation and cell proliferation. Additionally, animal models have demonstrated potential therapeutic effects in conditions such as acute inflammation and tumor growth. These findings underscore the compound's promise as a lead molecule for further drug development.

The pharmacokinetic profile of 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one is another critical aspect that needs to be evaluated. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's efficacy and safety. Preliminary data suggest that this compound exhibits reasonable solubility in both water and organic solvents, which could facilitate its formulation into various dosage forms.

Future research on 4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one should focus on optimizing its synthetic routes for scalability and cost-effectiveness. Additionally，investigating its mechanism of action will provide deeper insights into its biological effects and help identify potential side effects. Collaborative efforts between synthetic chemists、pharmacologists、and bioinformaticians will be essential in advancing this compound towards clinical development.

The growing interest in heterocyclic compounds like pyrazolopyridazines reflects their immense potential in addressing unmet medical needs. As research continues to uncover new biological activities and synthetic strategies，compounds such as 4-(propan-2-yl)-1H、6 H、 7 H - pyrazolo [ 3 、 4 - d ] py rid azin - 7 - one ( CAS No . 232037 73 - 5 ) are poised to make significant contributions to pharmaceutical innovation . The integration of cutting-edge technologies such as high-throughput screening、structure-based drug design、and artificial intelligence will further accelerate the discovery process , bringing us closer to developing novel therapeutics based on these versatile scaffolds .